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Neratinib-d6 Neratinib-d6
Brand Name: Vulcanchem
CAS No.: 1259519-18-0
VCID: VC0134480
InChI: InChI=1S/C30H29ClN6O3/c1-4-39-28-16-25-23(15-26(28)36-29(38)9-7-13-37(2)3)30(20(17-32)18-34-25)35-21-10-11-27(24(31)14-21)40-19-22-8-5-6-12-33-22/h5-12,14-16,18H,4,13,19H2,1-3H3,(H,34,35)(H,36,38)/b9-7+/i2D3,3D3
SMILES: CCOC1=C(C=C2C(=C1)N=CC(=C2NC3=CC(=C(C=C3)OCC4=CC=CC=N4)Cl)C#N)NC(=O)C=CCN(C)C
Molecular Formula: C30H29ClN6O3
Molecular Weight: 563.088

Neratinib-d6

CAS No.: 1259519-18-0

Reference Standards

VCID: VC0134480

Molecular Formula: C30H29ClN6O3

Molecular Weight: 563.088

Neratinib-d6 - 1259519-18-0

CAS No. 1259519-18-0
Product Name Neratinib-d6
Molecular Formula C30H29ClN6O3
Molecular Weight 563.088
IUPAC Name (E)-4-[bis(trideuteriomethyl)amino]-N-[4-[3-chloro-4-(pyridin-2-ylmethoxy)anilino]-3-cyano-7-ethoxyquinolin-6-yl]but-2-enamide
Standard InChI InChI=1S/C30H29ClN6O3/c1-4-39-28-16-25-23(15-26(28)36-29(38)9-7-13-37(2)3)30(20(17-32)18-34-25)35-21-10-11-27(24(31)14-21)40-19-22-8-5-6-12-33-22/h5-12,14-16,18H,4,13,19H2,1-3H3,(H,34,35)(H,36,38)/b9-7+/i2D3,3D3
Standard InChIKey JWNPDZNEKVCWMY-CJSPGLJTSA-N
SMILES CCOC1=C(C=C2C(=C1)N=CC(=C2NC3=CC(=C(C=C3)OCC4=CC=CC=N4)Cl)C#N)NC(=O)C=CCN(C)C
Synonyms (2E)-N-[4-[[3-Chloro-4-(2-pyridinylmethoxy)phenyl]amino]-3-cyano-7-ethoxy-6-quinolinyl]-4-(dimethylamino-d6)-2-butenamide; HKI 272-d6;
Last Modified Aug 20 2021
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